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Compound of Interest

Compound Name: 3-Chlorobenzyl alcohol

CAS No.: 873-63-2

Cat. No.: B146294

Get Quote

An In-depth Profile for Chemical Research and Pharmaceutical Development

This document provides a comprehensive technical overview of 3-Chlorobenzyl alcohol (CAS

No. 873-63-2), a key chemical intermediate. It is intended for researchers, scientists, and

professionals in drug development who require detailed information on its physicochemical

properties, characterization data, synthesis protocols, and applications. All quantitative data is

presented in structured tables for clarity and ease of comparison.

Chemical Identity and Physicochemical Properties
3-Chlorobenzyl alcohol, also known as (3-chlorophenyl)methanol, is an aromatic alcohol

belonging to the benzyl alcohol family.[1][2] It is a colorless liquid at room temperature and

serves as a versatile building block in organic synthesis.[3][4] Its core physicochemical

properties are summarized in the table below.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b146294#bc-rfq
https://www.benchchem.com/product/b146294/docs?utm_src=pdf-body#a-technical-guide-to-3-chlorobenzyl-alcohol-cas-no-873-63-2
https://www.benchchem.com/product/b146294/docs?utm_src=pdf-body#a-technical-guide-to-3-chlorobenzyl-alcohol-cas-no-873-63-2
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3297924.htm
https://pubchem.ncbi.nlm.nih.gov/compound/3-Chlorobenzyl-alcohol
https://www.sigmaaldrich.com/JP/ja/product/aldrich/c27107
https://www.fishersci.com/store/msds?partNumber=AAA1184130&productDescription=3-CHLROBENZYL+ALCOHOL+99%25+250G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146294?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value References

CAS Number 873-63-2 [1][3][5][6]

Molecular Formula C₇H₇ClO [2][5][6]

Molecular Weight 142.58 g/mol [2][3][7]

Appearance Colorless Liquid [3][4]

Boiling Point 237 °C (at 760 mmHg) [1][3][4][6][8]

Density 1.211 g/mL at 25 °C [1][3][6][8]

Refractive Index (n20/D) 1.555 [1][3][6][8]

Flash Point > 112 °C (> 233.6 °F) [4]

Predicted pKa 14.09 ± 0.10 [6]

InChI Key
ZSRDNPVYGSFUMD-

UHFFFAOYSA-N
[3][5][8]

SMILES OCc1cccc(Cl)c1 [3][8]

Spectroscopic Characterization Data
The structural confirmation of 3-Chlorobenzyl alcohol is achieved through standard

spectroscopic techniques. The characteristic data points are outlined below.

2.1 Mass Spectrometry The mass spectrum provides key information about the molecule's

fragmentation pattern.

Method Key Fragments (m/z) Reference

GC-MS (Electron Ionization)
Top Peak: 77, 2nd Highest:

107, 3rd Highest: 79
[2]

2.2 Nuclear Magnetic Resonance (NMR) Spectroscopy While specific peak lists are not

detailed in the provided search results, ¹H NMR and ¹³C NMR spectra are available in spectral

databases.[2][9]
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¹H NMR: The spectrum would characteristically show distinct signals for the benzylic

methylene protons (-CH₂-), the hydroxyl proton (-OH), and a complex multiplet pattern for the

four protons on the aromatic ring.

¹³C NMR: The spectrum would display signals for the five unique carbon atoms in the

molecule: four aromatic carbons (two C-H, one C-Cl, and one C-C), and one benzylic carbon

(-CH₂OH).

2.3 Infrared (IR) Spectroscopy IR spectroscopy is used to identify the key functional groups

present in the molecule.[2][5]

Functional Group Expected Wavenumber Range (cm⁻¹)

O-H Stretch (Alcohol) 3200-3600 (Broad)

C-H Stretch (Aromatic) 3000-3100

C-H Stretch (Aliphatic) 2850-3000

C-O Stretch (Primary Alcohol) 1000-1075

C-Cl Stretch 600-800

Experimental Protocols: Synthesis
A common and reliable method for the synthesis of 3-Chlorobenzyl alcohol is the reduction of

3-chlorobenzaldehyde. This procedure avoids the formation of dibenzyl ether byproducts that

can occur during the hydrolysis of chlorobenzyl chlorides.[10]

Protocol: Reduction of 3-Chlorobenzaldehyde with Sodium Borohydride

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, dissolve 3-

chlorobenzaldehyde (1.0 eq) in a suitable solvent such as methanol or ethanol at 0 °C (ice

bath).

Reagent Addition: Slowly add sodium borohydride (NaBH₄) (1.1 eq) to the stirred solution in

small portions. The addition should be controlled to maintain the temperature below 10 °C.
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Reaction Monitoring: After the addition is complete, remove the ice bath and allow the

mixture to stir at room temperature. Monitor the reaction progress using Thin Layer

Chromatography (TLC) until the starting aldehyde is fully consumed (typically 1-2 hours).

Quenching: Carefully quench the reaction by slowly adding 1 M hydrochloric acid (HCl) at 0

°C until the solution is acidic (pH ~2-3) to neutralize excess NaBH₄ and hydrolyze the borate

ester intermediate.

Extraction: Remove the organic solvent under reduced pressure. Extract the aqueous

residue three times with a suitable organic solvent, such as ethyl acetate.

Washing: Combine the organic layers and wash sequentially with saturated sodium

bicarbonate (NaHCO₃) solution and brine.

Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄),

filter, and concentrate the solvent using a rotary evaporator to yield the crude 3-
Chlorobenzyl alcohol.

Purification: If necessary, purify the crude product by vacuum distillation or column

chromatography on silica gel to obtain the final product with high purity.

3-Chlorobenzaldehyde
in Methanol

Add NaBH₄

(0 °C)
Stir at RT

(1-2 hours)
Quench with HCl

Extract with
Ethyl Acetate

Wash & Dry
Purify

(Distillation)
3-Chlorobenzyl alcohol

(Final Product)

Click to download full resolution via product page

Diagram 1: Workflow for the synthesis of 3-Chlorobenzyl alcohol.

Quality Control and Characterization Workflow
Post-synthesis, the identity and purity of 3-Chlorobenzyl alcohol must be rigorously confirmed

using a suite of analytical techniques. This ensures the material is suitable for its intended

downstream applications, particularly in research and development where purity is paramount.
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Diagram 2: Analytical workflow for product characterization.

Applications and Relevance in Drug Development
3-Chlorobenzyl alcohol is primarily utilized as an intermediate in the fine chemical and

pharmaceutical industries.[11] While not typically an active pharmaceutical ingredient (API)

itself, its structural motif is a valuable component for building more complex molecules.

Chemical Intermediate: It serves as a precursor for the synthesis of various compounds. The

chloro- and hydroxyl- functionalities provide reactive sites for further chemical

transformations. Chlorobenzyl alcohols are important intermediates for perfumes and

medicines.[11]

Analog Synthesis: In drug discovery, it can be used to synthesize analogs of lead

compounds, where the chlorine atom's position and electronic properties can modulate a

molecule's biological activity, solubility, and metabolic stability.

Broader Context of Benzyl Alcohols: The parent compound, benzyl alcohol, has widespread

use in pharmaceuticals as a bacteriostatic preservative in intravenous medications, a

solubilizing agent, and a local anesthetic.[12][13] It is also used in topical treatments.[13]

This establishes a precedent for the utility of substituted benzyl alcohols in pharmaceutical

formulations.
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Safety Note: 3-Chlorobenzyl alcohol is known to be an irritant to the skin, eyes, and

respiratory system, and appropriate personal protective equipment should be used when

handling it.[2][14]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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